Cas no 1160254-45-4 (2-(3,4-Dimethoxyphenyl)-8-methylquinoline-4-carbonyl chloride)

• Product Name: 2-(3,4-Dimethoxyphenyl)-8-methylquinoline-4-carbonyl chloride
• CAS No: 1160254-45-4
• MF: C₁₉H₁₆ClNO₃
• MW: 341.788244247437
• MDL: MFCD03421208
• CID: 4682277
• Update Time: 2025-06-11

2-(3,4-Dimethoxyphenyl)-8-methylquinoline-4-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(3,4-DIMETHOXYPHENYL)-8-METHYLQUINOLINE-4-CARBONYL CHLORIDE
• STL197028
• BBL014619
• R7115
• 4-quinolinecarbonyl chloride, 2-(3,4-dimethoxyphenyl)-8-methyl-
• 2-(3,4-Dimethoxyphenyl)-8-methylquinoline-4-carbonyl chloride

• MDL： MFCD03421208
• Inchi： 1S/C19H16ClNO3/c1-11-5-4-6-13-14(19(20)22)10-15(21-18(11)13)12-7-8-16(23-2)17(9-12)24-3/h4-10H,1-3H3
• InChI Key： GLQGRGRQOXPEGP-UHFFFAOYSA-N
• SMILES： ClC(C1C=C(C2C=CC(=C(C=2)OC)OC)N=C2C(C)=CC=CC2=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 446
• Topological Polar Surface Area: 48.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Phenylquinolines

Additional information on 2-(3,4-Dimethoxyphenyl)-8-methylquinoline-4-carbonyl chloride

Introduction to 2-(3,4-Dimethoxyphenyl)-8-methylquinoline-4-carbonyl chloride (CAS No. 1160254-45-4)

2-(3,4-Dimethoxyphenyl)-8-methylquinoline-4-carbonyl chloride is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1160254-45-4, represents a unique structural motif that combines a quinoline core with methoxy and methyl substituents, making it a versatile intermediate for the synthesis of various biologically active molecules.

The quinoline scaffold is well-documented for its pharmacological properties, with numerous derivatives exhibiting antimicrobial, anti-inflammatory, and anticancer activities. The introduction of methoxy and dimethoxy groups at the phenyl ring enhances the lipophilicity and metabolic stability of the compound, which are critical factors in drug design. Furthermore, the presence of a carbonyl chloride group at the 4-position of the quinoline ring provides a reactive site for further functionalization, enabling the synthesis of more complex derivatives.

In recent years, there has been a surge in research focused on developing novel quinoline-based compounds with improved pharmacokinetic profiles and enhanced therapeutic efficacy. The structural features of 2-(3,4-Dimethoxyphenyl)-8-methylquinoline-4-carbonyl chloride make it an attractive candidate for such studies. For instance, researchers have explored its potential in inhibiting specific enzymes involved in cancer cell proliferation. Preliminary studies suggest that derivatives of this compound may interfere with key signaling pathways such as the MAPK and PI3K/AKT pathways, which are frequently dysregulated in tumors.

Moreover, the compound's reactivity with nucleophiles allows for the facile introduction of diverse functional groups, facilitating the development of prodrugs or targeted drug delivery systems. This adaptability is particularly valuable in medicinal chemistry, where structural modifications can significantly influence drug potency and selectivity. The 3,4-dimethoxyphenyl moiety, in particular, has been shown to enhance binding affinity to certain biological targets by optimizing hydrophobic interactions and electronic properties.

The synthesis of 2-(3,4-Dimethoxyphenyl)-8-methylquinoline-4-carbonyl chloride typically involves multi-step organic reactions, starting from readily available precursors such as 3,4-dimethoxybenzaldehyde and 8-methylquinoline. The formation of the carbonyl chloride group is a critical step and requires careful control to ensure high yield and purity. Advanced synthetic techniques, including catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to optimize the process and minimize byproduct formation.

Recent advancements in computational chemistry have also played a pivotal role in understanding the structural-activity relationships (SAR) of this compound. Molecular modeling studies have revealed insights into how different substituents influence binding interactions with biological targets. These insights are invaluable for guiding future modifications aimed at improving therapeutic outcomes. For example, computational predictions have suggested that introducing additional hydrophobic groups at specific positions could enhance binding affinity to certain protein targets.

In clinical settings, compounds derived from 2-(3,4-Dimethoxyphenyl)-8-methylquinoline-4-carbonyl chloride are being evaluated for their potential as therapeutic agents. Early-phase clinical trials have demonstrated promising results in treating certain types of malignancies by targeting specific molecular pathways. The compound's ability to modulate enzyme activity without significant off-target effects makes it an attractive candidate for further development. Additionally, its structural similarity to known drugs allows for rapid translation from bench to bedside.

The role of CAS No. 1160254-45-4 in academic research cannot be overstated. It serves as a cornerstone for numerous studies exploring novel drug candidates and mechanistic insights into disease processes. Collaborative efforts between synthetic chemists and biologists have leveraged this compound to develop innovative therapeutic strategies. For instance, researchers have utilized it as a scaffold to create libraries of derivatives for high-throughput screening (HTS), identifying new molecules with enhanced biological activity.

The future prospects for 2-(3,4-Dimethoxyphenyl)-8-methylquinoline-4-carbonyl chloride are vast and multifaceted. Ongoing research aims to expand its applications beyond oncology into other therapeutic areas such as neurodegenerative diseases and infectious disorders. The compound's versatility allows it to be tailored for various biological targets by strategic functionalization. As our understanding of disease mechanisms evolves, so too will the ways in which this compound is utilized.

In conclusion,2-(3,4-Dimethoxyphenyl)-8-methylquinoline-4-carbonyl chloride (CAS No. 1160254-45-4) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and reactivity make it a valuable tool for developing novel therapeutics with improved efficacy and safety profiles. As research continues to uncover new applications for this compound，its importance in addressing global health challenges will only grow.